Cas no 26431-57-2 (2-(bromomethyl)-4-(trifluoromethyl)furan)

• Product Name: 2-(bromomethyl)-4-(trifluoromethyl)furan
• CAS No: 26431-57-2
• MF: C₆H₄BrF₃O
• MW: 228.994571685791
• MDL: MFCD28039790
• CID: 4643417
• Update Time: 2025-05-26

2-(bromomethyl)-4-(trifluoromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-4-(trifluoromethyl)furan

• MDL： MFCD28039790
• Inchi： 1S/C6H4BrF3O/c7-2-5-1-4(3-11-5)6(8,9)10/h1,3H,2H2
• InChI Key： FZFGCHRSCIKKOX-UHFFFAOYSA-N
• SMILES： O1C=C(C(F)(F)F)C=C1CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(bromomethyl)-4-(trifluoromethyl)furan

Introduction to 2-(Bromomethyl)-4-(Trifluoromethyl)furan (CAS No. 26431-57-2)

2-(Bromomethyl)-4-(trifluoromethyl)furan, also known by its CAS number 26431-57-2, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound features a furan ring substituted with a bromomethyl group and a trifluoromethyl group, making it an attractive building block for various chemical transformations.

The unique combination of functional groups in 2-(bromomethyl)-4-(trifluoromethyl)furan provides it with a range of chemical properties that are highly valued in synthetic chemistry. The bromomethyl group is an excellent leaving group, facilitating nucleophilic substitution reactions, while the trifluoromethyl group imparts enhanced stability and reactivity due to its electron-withdrawing nature. These properties make the compound a valuable intermediate in the synthesis of complex organic molecules, particularly those with biological activity.

In recent years, there has been increasing interest in the use of 2-(bromomethyl)-4-(trifluoromethyl)furan in the development of novel pharmaceuticals. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of drug molecules, which can improve their pharmacokinetic properties. Additionally, the bromomethyl group can be readily functionalized through various synthetic routes, allowing for the creation of diverse derivatives with potential therapeutic applications.

One notable area of research involves the use of 2-(bromomethyl)-4-(trifluoromethyl)furan as a starting material for the synthesis of fluorinated heterocycles. These compounds have shown promise in the treatment of various diseases, including cancer and viral infections. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(bromomethyl)-4-(trifluoromethyl)furan exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the enhanced stability and cell permeability provided by the trifluoromethyl group.

Beyond its applications in pharmaceutical research, 2-(bromomethyl)-4-(trifluoromethyl)furan has also found use in materials science. The compound can be polymerized to form fluorinated polymers with unique properties, such as high thermal stability and chemical resistance. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials. A study published in Polymer Chemistry highlighted the synthesis and characterization of a series of fluorinated polymers derived from 2-(bromomethyl)-4-(trifluoromethyl)furan, demonstrating their excellent thermal stability and mechanical strength.

The synthesis of 2-(bromomethyl)-4-(trifluoromethyl)furan typically involves a multi-step process that begins with the preparation of 4-trifluoromethylfuran. This intermediate is then brominated at the methyl position to yield the final product. Various methods have been developed to optimize this synthesis, focusing on improving yield and reducing side reactions. A recent review article in Organic Process Research & Development discussed several efficient synthetic routes for producing 2-(bromomethyl)-4-(trifluoromethyl)furan, highlighting advancements in catalyst selection and reaction conditions.

In addition to its synthetic utility, 2-(bromomethyl)-4-(trifluoromethyl)furan has been studied for its potential environmental impact. While the compound itself is not considered hazardous under normal handling conditions, its breakdown products and derivatives may have environmental implications. Researchers are actively investigating methods to ensure the safe disposal and environmental compatibility of compounds derived from 2-(bromomethyl)-4-(trifluoromethyl)furan. A study published in Environmental Science & Technology explored the biodegradation pathways of fluorinated compounds, providing insights into their environmental fate and potential mitigation strategies.

In conclusion, 2-(bromomethyl)-4-(trifluoromethyl)furan (CAS No. 26431-57-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an invaluable building block for synthetic chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific endeavors.